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Compound of Interest

Compound Name: Tetraethylene glycol monotosylate

Cat. No.: B1679202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of tetraethylene glycol monotosylate, a key

intermediate in bioconjugation, drug delivery systems, and as a linker in Proteolysis Targeting

Chimeras (PROTACs). Its hydrophilic polyethylene glycol (PEG) spacer enhances solubility

and provides a flexible linker for various applications.

Chemical Structure and Formula
Tetraethylene glycol monotosylate is the product of the monosulfonylation of tetraethylene

glycol with p-toluenesulfonyl chloride. The tosyl group serves as an excellent leaving group,

facilitating nucleophilic substitution reactions for the attachment of this PEG linker to other

molecules.

Molecular Formula: C₁₅H₂₄O₇S[1][2][3]

IUPAC Name: 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate[3]

Synonyms: Tos-PEG4, Monotosylated tetraethylene glycol, 2-[2-[2-(2-

Hydroxyethoxy)ethoxy]ethoxy]ethyl tosylate[1][2]
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Synthesis Workflow

Start: Reagents

Tetraethylene Glycol
p-Toluenesulfonyl Chloride
Base (Pyridine or NaOH)

Reaction at 0°C to Room Temp.

Aqueous Workup
(Washing & Extraction)

Drying of Organic Phase
(e.g., Na₂SO₄)

Solvent Removal
(Reduced Pressure)

Purification
(Column Chromatography)

Final Product:
Tetraethylene Glycol Monotosylate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1679202?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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